Cas no 1227592-83-7 (4-chloro-5-methyl-1H-pyridin-2-one)

• Product Name: 4-chloro-5-methyl-1H-pyridin-2-one
• CAS No: 1227592-83-7
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 2618204
• PubChem ID: 72212897
• Update Time: 2025-05-23

4-chloro-5-methyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-methyl-1H-pyridin-2-one
• DTXSID001298327
• 4-Chloro-5-methyl-2(1H)-pyridinone
• 1227592-83-7
• 4-CHLORO-2-HYDROXY-5-METHYLPYRIDINE
• AB71200
• 4-CHLORO-5-METHYLPYRIDIN-2-OL
• SCHEMBL24436266
• SCHEMBL15203393
• 4-chloro-5-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C6H6ClNO/c1-4-3-8-6(9)2-5(4)7/h2-3H,1H3,(H,8,9)
• InChI Key： DXPNRBPUHOJUAA-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC=C1C)=O

Computed Properties

• Exact Mass: 143.0137915Da
• Monoisotopic Mass: 143.0137915Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-chloro-5-methyl-1H-pyridin-2-one

4-Chloro-5-Methyl-1H-Pyridin-2-One: A Comprehensive Overview

The compound with CAS No. 1227592-83-7, commonly referred to as 4-chloro-5-methyl-1H-pyridin-2-one, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group at the 2-position. The 4-chloro and 5-methyl substituents on the pyridinone ring confer unique chemical properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 4-chloro-5-methyl-1H-pyridin-2-one as a versatile building block in organic synthesis. Its structure allows for various functional group transformations, enabling the creation of complex molecular architectures. For instance, researchers have explored its use in the synthesis of bioactive compounds, where the pyridinone framework serves as a scaffold for drug design. The chlorine and methyl substituents play crucial roles in modulating the electronic and steric properties of the molecule, which are essential for its reactivity and biological activity.

The synthesis of 4-chloro-5-methyl-1H-pyridin-2-one has been optimized through various routes, including condensation reactions and cyclization processes. One notable approach involves the reaction of substituted aldehydes with cyclic amidines or imidates, followed by thermal or catalytic cyclization to form the pyridinone ring. This method has been refined to achieve high yields and selectivity, making it suitable for large-scale production.

In terms of applications, 4-chloro-5-methyl-1H-pyridin-2-one has found utility in diverse fields such as materials science and pharmaceuticals. In materials science, its ability to form stable coordination complexes with metal ions has been exploited in the development of new materials with tailored electronic properties. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for anti-inflammatory and anticancer agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-chloro-5-methyl-1H-pyridin-2-one. Quantum mechanical calculations have revealed that the conjugated system within the pyridinone ring significantly influences its redox properties, making it a promising candidate for use in electrochemical applications such as batteries and sensors.

Moreover, green chemistry principles have been integrated into the synthesis and application of this compound. Researchers have developed environmentally friendly methods to produce 4-chloro-5-methyl-1H-pyridin-2-one, reducing waste generation and energy consumption. These efforts align with global sustainability goals and highlight the importance of eco-friendly practices in modern chemical research.

In conclusion, 4-chloro-5-methyl-1H-pyridin-2-one (CAS No. 1227592-83) is a multifaceted compound with significant potential across various disciplines. Its unique chemical properties, versatile synthesis methods, and diverse applications make it a valuable addition to both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry, this compound is poised to play an increasingly important role in shaping future innovations.